Cas no 79578-10-2 (11-Oxo-Betamethasone-17-Carboxylic Acid)
11-Oxo-Betamethasone-17-Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 11-Oxo-Betamethasone-17-Carboxylic Acid
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- Inchi: 1S/C21H25FO5/c1-11-8-15-14-5-4-12-9-13(23)6-7-18(12,2)20(14,22)16(24)10-19(15,3)21(11,27)17(25)26/h6-7,9,11,14-15,27H,4-5,8,10H2,1-3H3,(H,25,26)/t11-,14?,15?,18-,19-,20-,21-/m0/s1
- InChI Key: GYWGMWHNOBPXOQ-KNFBTJNXSA-N
- SMILES: F[C@]12C(C[C@]3(C)[C@@](C(=O)O)([C@@H](C)CC3C1CCC1=CC(C=C[C@]21C)=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 830
- XLogP3: 1.8
- Topological Polar Surface Area: 91.7
11-Oxo-Betamethasone-17-Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O829220-50mg |
11-Oxo-betamethasone-17-carboxylic Acid |
79578-10-2 | 50mg |
$ 125.00 | 2022-06-03 | ||
| TRC | O829220-250mg |
11-Oxo-betamethasone-17-carboxylic Acid |
79578-10-2 | 250mg |
$ 570.00 | 2022-06-03 | ||
| TRC | O829220-500mg |
11-Oxo-betamethasone-17-carboxylic Acid |
79578-10-2 | 500mg |
$ 980.00 | 2022-06-03 |
11-Oxo-Betamethasone-17-Carboxylic Acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 11-Oxo-Betamethasone-17-Carboxylic Acid
Professional Introduction to 11-Oxo-Betamethasone-17-Carboxylic Acid (CAS No. 79578-10-2)
11-Oxo-Betamethasone-17-Carboxylic Acid (CAS No. 79578-10-2) is a significant compound in the field of pharmaceutical chemistry, recognized for its versatile applications in synthetic biology and drug development. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential in modulating biological pathways and its role as a precursor in the synthesis of corticosteroid derivatives. The molecular structure of 11-Oxo-Betamethasone-17-Carboxylic Acid incorporates a β-methasone backbone, which is a cornerstone in the design of anti-inflammatory and immunomodulatory agents.
The 11-Oxo-Betamethasone-17-Carboxylic Acid moiety is particularly noteworthy for its ability to serve as a key intermediate in the production of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its utility in developing next-generation corticosteroids with enhanced pharmacological profiles. The carboxylic acid functional group at the 17-position provides a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made 11-Oxo-Betamethasone-17-Carboxylic Acid a valuable asset in pharmaceutical research and development.
In the realm of synthetic biology, 11-Oxo-Betamethasone-17-Carboxylic Acid has been employed in the construction of complex molecular architectures. Its incorporation into synthetic pathways has facilitated the creation of novel compounds with potential applications in treating inflammatory disorders, autoimmune diseases, and even certain types of cancer. The compound’s ability to interact with glucocorticoid receptors has been extensively studied, revealing insights into its mechanism of action and therapeutic potential.
Recent research has demonstrated that derivatives of 11-Oxo-Betamethasone-17-Carboxylic Acid exhibit significant anti-inflammatory properties without the systemic side effects commonly associated with traditional corticosteroids. This has opened up new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis, psoriasis, and multiple sclerosis. The structural modifications introduced into the 11-Oxo-Betamethasone-17-Carboxylic Acid framework have allowed researchers to fine-tune its pharmacokinetic and pharmacodynamic properties, leading to more targeted and effective treatments.
The synthesis of 11-Oxo-Betamethasone-17-Carboxylic Acid involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as catalytic asymmetric hydrogenation and enzymatic resolution have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound’s industrial significance but also underscore the progress being made in green chemistry and sustainable manufacturing processes.
One of the most compelling aspects of 11-Oxo-Betamethasone-17-Carboxylic Acid is its role in preclinical drug discovery. Preclinical studies have shown that certain derivatives exhibit potent anti-inflammatory effects with minimal toxicity, making them promising candidates for further clinical development. The compound’s ability to modulate cytokine production and inhibit inflammatory cascades has been particularly well-documented in vitro and in animal models. These findings have laid the groundwork for exploring its therapeutic potential in human trials.
The future prospects for 11-Oxo-Betamethasone-17-Carboxylic Acid are vast, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.
In conclusion, 11-Oxo-Betamethasone-17-Carboxylic Acid (CAS No. 79578-10-2) represents a cornerstone compound in modern pharmaceutical research. Its versatility as a synthetic intermediate and its potential as a lead molecule for new drugs underscore its importance in addressing unmet medical needs. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly pivotal role in shaping the future of medicine.
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